Cas no 2227749-01-9 ((1R)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227749-01-9
• MF: C₈H₁₁F₅O
• MW: 218.164360284805
• CID: 5942020
• PubChem ID: 165712696
• Update Time: 2025-06-10

(1R)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol
• EN300-1950088
• 2227749-01-9

• Inchi： 1S/C8H11F5O/c9-7(10)3-1-5(2-4-7)6(14)8(11,12)13/h5-6,14H,1-4H2/t6-/m1/s1
• InChI Key： DSHYJKOIZGQIIW-ZCFIWIBFSA-N
• SMILES： FC1(CCC([C@H](C(F)(F)F)O)CC1)F

Computed Properties

• Exact Mass: 218.07300578g/mol
• Monoisotopic Mass: 218.07300578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol

Chemical Profile of (1R)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227749-01-9)

(1R)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol is a fluorinated compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2227749-01-9, features a cyclohexyl ring substituted with two fluorine atoms and an alcohol functional group attached to a trifluoroethyl chain. The presence of multiple fluorine atoms introduces intriguing electronic and steric properties, making it a promising candidate for the development of novel bioactive molecules.

The structural motif of this compound is particularly noteworthy due to its potential in modulating biological targets. The cyclohexyl ring provides a rigid scaffold that can influence the conformational flexibility of the molecule, while the fluorinated substituents enhance metabolic stability and binding affinity. These characteristics are highly valued in drug design, where optimizing both pharmacokinetic and pharmacodynamic properties is crucial for therapeutic efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that (1R)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and infectious diseases. The fluorine atoms are believed to play a key role in stabilizing interactions with biological targets by increasing lipophilicity and reducing hydrogen bonding capacity.

In the realm of medicinal chemistry, the synthesis of fluorinated alcohols has been a topic of extensive research due to their diverse applications. The synthesis of CAS No. 2227749-01-9 involves multi-step organic transformations, including fluorination reactions and stereocontrolled alcohol formation. The use of advanced synthetic methodologies has allowed for the efficient production of this compound in high purity, facilitating further investigation into its potential therapeutic uses.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The structural features present in (1R)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol can be modified to create derivatives with enhanced specificity and potency. For instance, appending additional functional groups to the trifluoroethyl chain could lead to novel compounds with improved pharmacological profiles.

Current research in this area is focused on exploring the biological activity of fluorinated cyclohexanol derivatives. Preliminary studies have indicated that compounds with similar structural motifs may possess anti-inflammatory properties by modulating cytokine production and immune cell signaling pathways. The exact mechanisms by which these effects are mediated are still under investigation but preliminary findings suggest promising avenues for therapeutic intervention.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit superior pharmacokinetic properties compared to their non-fluorinated counterparts due to increased metabolic stability and binding affinity. This has led to the development of numerous successful drugs that incorporate fluorine atoms into their molecular structure. The compound identified by CAS No. 2227749-01-9 is no exception and represents another example of how fluorine can be leveraged to enhance drug design.

The synthesis and characterization of new fluorinated compounds continue to be an active area of research driven by their potential applications in medicine and materials science. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to elucidate the structure and properties of these molecules. These analytical methods provide critical insights into how structural modifications can influence biological activity.

In conclusion, (1R)-1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227749-01-9) is a fascinating compound with a unique structural framework that holds significant promise for pharmaceutical applications. Its multifaceted properties make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various diseases. As research continues to uncover new insights into its biological activity and synthetic feasibility, this compound is poised to play a vital role in the development of next-generation therapeutics.